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Compound of Interest

8-Acetyl-6-(benzyloxy)-2H-
Compound Name:

benzo[b][1,4]oxazin-3(4H)-one

Cat. No.: B057953

An In-depth Technical Guide to 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]Joxazin-3(4H)-one, a key
intermediate in the synthesis of pharmacologically active compounds.

Quantitative Data Summary

The key quantitative data for 8-Acetyl-6-(benzyloxy)-2H-benzo[b]Joxazin-3(4H)-one are
summarized in the table below for easy reference and comparison.

Property Value Source
Molecular Weight 297.31 g/mol [1112][3]
Molecular Formula C17H15NOa [11[3]
CAS Number 869478-09-1 [11[2]
Purity 97% to >99% (HPLC) [1]12]
MDL Number MFCD24038851 [1][2]
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Synthesis and Experimental Protocols

8-Acetyl-6-(benzyloxy)-2H-benzo[b]Joxazin-3(4H)-one is a crucial intermediate in the synthesis

of Olodaterol, a long-acting 32-adrenoceptor agonist used for its 24-hour bronchodilatory
effects.[1]

General Synthesis Protocol

The synthesis of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is achieved through the

reaction of 1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone with chloroacetyl chloride.[1]

Materials:

1-(3-amino-5-benzyloxy-2-hydroxyphenyl)ethanone (233 mmol)

Chloroacetyl chloride (258 mmol)

Potassium carbonate (506 mmol)

Ice bath

Reaction flask and stirrer

Reflux apparatus

Procedure:

A mixture of 60.0 g (233 mmol) of 1-(3-amino-5-benzyloxy-2-hydroxyphenyl)ethanone and
70.0 g (506 mmol) of potassium carbonate is prepared in a suitable reaction flask.

The flask is cooled in an ice bath.

21.0 mL (258 mmol) of chloroacetyl chloride is added dropwise to the cooled mixture with
stirring.

After the addition is complete, the reaction mixture is stirred at room temperature overnight.

The mixture is then heated to reflux temperature and stirred for an additional 6 hours.[1]
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Synthesis workflow for 8-Acetyl-6-(benzyloxy)-2H-benzo[bJoxazin-3(4H)-one.

Role in Drug Development and Biological
Significance

While specific biological activities of 8-Acetyl-6-(benzyloxy)-2H-benzo[bJoxazin-3(4H)-one itself
are not extensively documented in the provided results, its parent structure, 2H-benzo[b][1]
[4]oxazin-3(4H)-one, is a core component in many biologically active compounds.[5][6]
Derivatives of this scaffold have shown a range of activities, including:

» Platelet Aggregation Inhibition: Certain derivatives have been synthesized and tested for
their ability to inhibit ADP-induced platelet aggregation.[4]

» Anti-inflammatory Properties: Modifications of the benzoxazinone structure have been
explored for their anti-inflammatory effects in microglial cells.[5]

» Antibacterial and Antifungal Activity: The benzoxazinone core is present in compounds with
demonstrated antibacterial and antifungal properties.[7][8][9]
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* Neurodegenerative Disease Research: This chemical scaffold is utilized in the development
of potential treatments for conditions like Alzheimer's disease by targeting enzymes such as
acetylcholinesterase.[5]

The primary documented role of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]Joxazin-3(4H)-one is as a
synthetic intermediate.
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Relationship of the intermediate to the final product and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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